Cas no 1038000-88-2 (N-(cyanomethyl)-2-(2,3-dichlorophenoxy)-N-phenylacetamide)

• Product Name: N-(cyanomethyl)-2-(2,3-dichlorophenoxy)-N-phenylacetamide
• CAS No: 1038000-88-2
• MF: C₁₆H₁₂Cl₂N₂O₂
• MW: 335.184681892395
• CID: 6171422
• PubChem ID: 29432230
• Update Time: 2025-06-27

N-(cyanomethyl)-2-(2,3-dichlorophenoxy)-N-phenylacetamide Chemical and Physical Properties

Names and Identifiers

• EN300-26679956
• N-(cyanomethyl)-2-(2,3-dichlorophenoxy)-N-phenylacetamide
• 1038000-88-2
• AKOS034417551
• Z51100050

• Inchi： 1S/C16H12Cl2N2O2/c17-13-7-4-8-14(16(13)18)22-11-15(21)20(10-9-19)12-5-2-1-3-6-12/h1-8H,10-11H2
• InChI Key： PVZACSUWJCUILK-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1OCC(N(CC#N)C1C=CC=CC=1)=O)Cl

Computed Properties

• Exact Mass: 334.0275830g/mol
• Monoisotopic Mass: 334.0275830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 53.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-(cyanomethyl)-2-(2,3-dichlorophenoxy)-N-phenylacetamide

N-(cyanomethyl)-2-(2,3-dichlorophenoxy)-N-phenylacetamide: A Comprehensive Overview

The compound with CAS No. 1038000-88-2, commonly referred to as N-(cyanomethyl)-2-(2,3-dichlorophenoxy)-N-phenylacetamide, is a complex organic molecule with significant applications in various fields. This compound has garnered attention due to its unique chemical structure and potential uses in pharmaceuticals, agrochemicals, and materials science. Recent advancements in synthetic chemistry have enabled researchers to explore its properties more thoroughly, shedding light on its versatile applications.

The chemical structure of N-(cyanomethyl)-2-(2,3-dichlorophenoxy)-N-phenylacetamide is characterized by a central acetamide group attached to a cyanomethyl substituent and a dichlorophenoxy group. The presence of the dichlorophenoxy moiety introduces electronic and steric effects that influence the compound's reactivity and solubility. Recent studies have demonstrated that this structure can be tailored to enhance its bioavailability and stability, making it a promising candidate for drug delivery systems.

One of the most notable applications of this compound is in the field of pharmaceuticals. Researchers have explored its potential as a drug delivery vehicle, where it can encapsulate bioactive molecules and release them in a controlled manner. This property has been validated through in vitro studies, which have shown sustained release profiles over extended periods. Furthermore, the compound's ability to interact with biological membranes has been leveraged in the development of nanoparticle-based drug carriers, offering new avenues for targeted therapy.

In the realm of agrochemicals, N-(cyanomethyl)-2-(2,3-dichlorophenoxy)-N-phenylacetamide has been investigated for its role as a plant growth regulator. Recent experiments have revealed that it can modulate plant hormone signaling pathways, leading to enhanced crop yields and stress tolerance. Its application in sustainable agriculture is particularly promising, as it offers an eco-friendly alternative to traditional chemical fertilizers.

The synthesis of this compound has also been optimized in recent years. Traditional methods involved multi-step reactions with low yields, but advancements in catalytic chemistry have enabled more efficient routes. For instance, the use of palladium-catalyzed coupling reactions has significantly improved the overall yield and purity of the compound. These improvements have made large-scale production more feasible, paving the way for broader industrial applications.

From a toxicological perspective, N-(cyanomethyl)-2-(2,3-dichlorophenoxy)-N-phenylacetamide has undergone rigorous safety assessments. Studies indicate that it exhibits low toxicity at therapeutic doses, with minimal adverse effects on non-target organisms. This makes it an ideal candidate for use in environments where human and ecological safety are paramount.

Looking ahead, ongoing research is focused on expanding the functionalization of this compound to unlock new applications. For example, efforts are underway to incorporate it into advanced materials such as polymeric composites and hydrogels, where its unique properties can contribute to enhanced mechanical and thermal stability.

In conclusion, N-(cyanomethyl)-2-(2,3-dichlorophenoxy)-N-phenylacetamide (CAS No. 1038000-88-2) stands out as a versatile compound with immense potential across multiple disciplines. Its innovative applications in pharmaceuticals, agrochemicals, and materials science highlight its significance in contemporary research and development.